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Compound of Interest

Compound Name: Anacetrapib

Cat. No.: B1684379

For researchers, scientists, and drug development professionals, the proper disposal of
anacetrapib is critical to ensure laboratory safety and environmental protection. Anacetrapib,
a CETP inhibitor, is classified as harmful if swallowed, a skin and eye irritant, and very toxic to
aquatic life with long-lasting effects.[1][2] Adherence to the following procedures will mitigate
risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult the substance's Safety Data
Sheet (SDS). Personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn at all times when handling anacetrapib.[1] Ensure adequate ventilation to
avoid inhalation of the compound, which may cause respiratory irritation.[1]

Quantitative Safety and Environmental Data
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Hazard o ) Precautionary
o Description GHS Pictogram
Classification Statements
o Harmful if P264, P270,
Acute Oral Toxicity GHSO07
swallowed[1][2] P301+P312+P330
i o Causes skin
Skin Irritation o GHSO07 P264, P280
irritation[1]
o Causes serious eye P264, P280,
Eye Irritation S GHSO07
irritation[1] P305+P351+P338
) o May cause respiratory P261, P271,
Respiratory Irritation o GHSO07
irritation[1] P304+P340, P312

Very toxic to aquatic
Aquatic Toxicity life with long lasting GHSO09 P273, P391
effects[2]

Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for the disposal of anacetrapib waste.
e Segregation of Waste:

o Collect all waste materials containing anacetrapib, including unused product,
contaminated labware (e.g., vials, pipette tips), and contaminated PPE, in a designated
and clearly labeled hazardous waste container.

o Do not mix anacetrapib waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.

e Waste Container Requirements:
o Use a compatible, leak-proof container with a secure lid.

o The container must be labeled with "Hazardous Waste," the name "Anacetrapib,” and the
associated hazard pictograms (harmful/irritant and environmental hazard).
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o Disposal of Pure Anacetrapib (Unused Product):
o For larger quantities, the material should be sent to an approved waste disposal plant.[2]
o Do not dispose of solid anacetrapib directly into the trash or down the drain.

e Disposal of Contaminated Labware and Debris:

o All disposable items that have come into contact with anacetrapib must be considered
hazardous waste.

o Place these items in the designated hazardous waste container.
» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS department. They will ensure the waste is transported to a licensed
hazardous waste treatment, storage, and disposal facility (TSDF).

o Do not allow undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.[1]

Experimental Workflow for Anacetrapib Disposal

The following diagram illustrates the logical workflow for the proper disposal of anacetrapib in
a laboratory setting.

Preparation Waste Collection & Segregation Disposal Path
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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